Cas no 1795031-13-8 ({[2-(3,4-Diethoxyphenyl)ethyl]carbamoyl}methyl 2,3-dimethoxybenzoate)

• Product Name: {[2-(3,4-Diethoxyphenyl)ethyl]carbamoyl}methyl 2,3-dimethoxybenzoate
• CAS No: 1795031-13-8
• MF: C₂₃H₂₉NO₇
• MW: 431.478867292404
• CID: 5323790
• PubChem ID: 71820764
• Update Time: 2025-11-04

{[2-(3,4-Diethoxyphenyl)ethyl]carbamoyl}methyl 2,3-dimethoxybenzoate Chemical and Physical Properties

Names and Identifiers

• 2-[[2-(3,4-Diethoxyphenyl)ethyl]amino]-2-oxoethyl 2,3-dimethoxybenzoate
• 1795031-13-8
• 2-((3,4-diethoxyphenethyl)amino)-2-oxoethyl 2,3-dimethoxybenzoate
• STL194689
• 2-{[2-(3,4-diethoxyphenyl)ethyl]amino}-2-oxoethyl 2,3-dimethoxybenzoate
• F6609-3492
• AKOS025269370
• {[2-(3,4-DIETHOXYPHENYL)ETHYL]CARBAMOYL}METHYL 2,3-DIMETHOXYBENZOATE
• {[2-(3,4-Diethoxyphenyl)ethyl]carbamoyl}methyl 2,3-dimethoxybenzoate

• Inchi： 1S/C23H29NO7/c1-5-29-18-11-10-16(14-20(18)30-6-2)12-13-24-21(25)15-31-23(26)17-8-7-9-19(27-3)22(17)28-4/h7-11,14H,5-6,12-13,15H2,1-4H3,(H,24,25)
• InChI Key： XVGOCROHNCAUIE-UHFFFAOYSA-N
• SMILES： O(CC)C1=C(C=CC(=C1)CCNC(COC(C1C=CC=C(C=1OC)OC)=O)=O)OCC

Computed Properties

• Exact Mass: 431.19440226g/mol
• Monoisotopic Mass: 431.19440226g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 13
• Complexity: 544
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 92.3Ų

Experimental Properties

• Density: 1.158±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 632.9±55.0 °C(Predicted)
• pka: 13.58±0.46(Predicted)

Additional information on {[2-(3,4-Diethoxyphenyl)ethyl]carbamoyl}methyl 2,3-dimethoxybenzoate

Comprehensive Overview of {[2-(3,4-Diethoxyphenyl)ethyl]carbamoyl}methyl 2,3-dimethoxybenzoate (CAS No. 1795031-13-8)

The chemical compound {[2-(3,4-Diethoxyphenyl)ethyl]carbamoyl}methyl 2,3-dimethoxybenzoate (CAS No. 1795031-13-8) is a specialized organic molecule with a unique structure and potential applications in pharmaceutical and material science research. This ester-carbamate hybrid features a 2,3-dimethoxybenzoate core linked to a 3,4-diethoxyphenethyl group via a carbamoyl methyl bridge. Its molecular architecture suggests interesting physicochemical properties that make it valuable for drug discovery and development.

Researchers have shown increasing interest in multi-alkoxy aromatic compounds like this one due to their enhanced bioavailability and metabolic stability compared to simpler phenyl derivatives. The presence of both ethoxy and methoxy substituents in this molecule may contribute to improved pharmacokinetic profiles, making it particularly relevant in current medicinal chemistry investigations targeting neurological and inflammatory conditions.

From a synthetic chemistry perspective, {[2-(3,4-Diethoxyphenyl)ethyl]carbamoyl}methyl 2,3-dimethoxybenzoate represents an excellent example of modern molecular design strategies. The compound's structure combines features of both phenolic esters and carbamate derivatives, two important classes of bioactive molecules. This dual functionality has sparked interest in its potential as a prodrug candidate or as a building block for more complex pharmaceutical agents.

The physicochemical properties of CAS No. 1795031-13-8 are noteworthy for several reasons. The multiple ether linkages (diethoxy and dimethoxy groups) suggest moderate lipophilicity, which could be advantageous for blood-brain barrier penetration in potential therapeutic applications. Current research trends in CNS drug development particularly value such balanced hydrophilicity-lipophilicity characteristics, making this compound relevant to ongoing studies in neurodegenerative diseases.

In material science applications, the aromatic-rich structure of this compound offers possibilities for developing novel organic electronic materials. The conjugated system formed by the benzene rings connected through the ester-carbamate linker might exhibit interesting photophysical properties. Researchers exploring organic semiconductors or luminescent materials may find this compound's electronic characteristics worth investigating, especially given the current focus on sustainable alternatives to inorganic materials.

The synthesis of {[2-(3,4-Diethoxyphenyl)ethyl]carbamoyl}methyl 2,3-dimethoxybenzoate typically involves multi-step organic transformations. Key steps include the preparation of the 3,4-diethoxyphenethylamine precursor and its subsequent reaction with 2,3-dimethoxybenzoyl chloride derivatives. Modern green chemistry approaches are being applied to optimize these synthetic routes, reflecting the growing emphasis on sustainable pharmaceutical production methods.

Analytical characterization of this compound presents several interesting aspects. The NMR spectra typically show distinct patterns for the ethoxy and methoxy protons, while mass spectrometry can confirm the molecular weight of 417.48 g/mol. These analytical features are crucial for quality control in research settings, especially given the current regulatory emphasis on compound purity in drug discovery pipelines.

From a commercial perspective, CAS No. 1795031-13-8 serves primarily as a research chemical for pharmaceutical and material science laboratories. The growing demand for specialty chemicals in drug discovery has increased interest in such structurally complex molecules. Suppliers typically offer this compound in milligram to gram quantities for research purposes, with purity levels exceeding 95% for most applications.

Storage and handling recommendations for {[2-(3,4-Diethoxyphenyl)ethyl]carbamoyl}methyl 2,3-dimethoxybenzoate follow standard protocols for organic compounds. The material should be kept in airtight containers under inert atmosphere at low temperatures to maintain stability. These precautions align with current laboratory safety standards and good research practices in chemical handling.

Future research directions for this compound may explore its potential as a pharmacophore in drug design or as a monomer for functional materials. The versatility of its molecular structure allows for numerous modifications, making it a valuable scaffold in combinatorial chemistry approaches. As the pharmaceutical industry continues to seek novel chemical entities, compounds like this will likely remain important in early-stage discovery programs.

In conclusion, {[2-(3,4-Diethoxyphenyl)ethyl]carbamoyl}methyl 2,3-dimethoxybenzoate represents an interesting case study in modern molecular design. Its unique combination of aromatic ethers and carbamate functionality offers multiple avenues for scientific exploration. Whether as a potential bioactive compound or as a building block for advanced materials, this chemical continues to attract attention from researchers across various disciplines.